Cas no 1354706-47-0 (1-(2,2,2-Trifluoroethyl)pyrazole-3-sulfonyl chloride)

• Product Name: 1-(2,2,2-Trifluoroethyl)pyrazole-3-sulfonyl chloride
• CAS No: 1354706-47-0
• MF: C₅H₄ClF₃N₂O₂S
• MW: 248.6107
• CID: 5051501
• Update Time: 2025-05-24

1-(2,2,2-Trifluoroethyl)pyrazole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,2,2-trifluoroethyl)pyrazole-3-sulfonyl chloride
• AT12089
• 1-(2,2,2-TRIFLUOROETHYL)-1H-PYRAZOLE-3-SULFONYL CHLORIDE
• 1-(2,2,2-Trifluoroethyl)pyrazole-3-sulfonyl chloride

• Inchi： 1S/C5H4ClF3N2O2S/c6-14(12,13)4-1-2-11(10-4)3-5(7,8)9/h1-2H,3H2
• InChI Key： LHEWERHADPJETO-UHFFFAOYSA-N
• SMILES： ClS(C1C([H])=C([H])N(C([H])([H])C(F)(F)F)N=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 1.6
• Topological Polar Surface Area: 60.3

Additional information on 1-(2,2,2-Trifluoroethyl)pyrazole-3-sulfonyl chloride

Comprehensive Analysis of 1-(2,2,2-Trifluoroethyl)pyrazole-3-sulfonyl chloride (CAS 1354706-47-0)

1-(2,2,2-Trifluoroethyl)pyrazole-3-sulfonyl chloride (CAS 1354706-47-0) is a specialized sulfonyl chloride derivative with significant applications in pharmaceutical and agrochemical research. This compound features a trifluoroethyl group attached to a pyrazole ring, which enhances its reactivity and selectivity in synthetic pathways. Its unique structure makes it a valuable intermediate for designing novel bioactive molecules, particularly in the development of enzyme inhibitors and small-molecule therapeutics.

In recent years, the demand for fluorinated compounds like 1-(2,2,2-Trifluoroethyl)pyrazole-3-sulfonyl chloride has surged due to their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring its potential in drug discovery, especially for targeting G-protein-coupled receptors (GPCRs) and kinase signaling pathways. The compound's sulfonyl chloride moiety allows for efficient conjugation with amines and alcohols, enabling the synthesis of diverse sulfonamides and sulfonate esters.

The synthesis of CAS 1354706-47-0 typically involves the chlorosulfonation of the corresponding pyrazole precursor, followed by purification under controlled conditions. Its trifluoroethyl group contributes to improved lipophilicity, a critical factor in optimizing drug-like properties. This aligns with current trends in medicinal chemistry, where fluorination is leveraged to fine-tune pharmacokinetic profiles.

From an industrial perspective, 1-(2,2,2-Trifluoroethyl)pyrazole-3-sulfonyl chloride is gaining attention for its role in crop protection formulations. Its derivatives exhibit potent activity against pests and fungi, addressing global challenges in sustainable agriculture. Additionally, its compatibility with green chemistry principles—such as reduced solvent usage and energy-efficient processes—makes it a candidate for eco-friendly synthesis.

Safety and handling of CAS 1354706-47-0 require adherence to standard protocols for reactive intermediates. While not classified as hazardous under common regulations, proper storage in anhydrous environments is essential to maintain stability. The compound's applications in high-throughput screening and combinatorial chemistry further underscore its versatility in modern research.

In summary, 1-(2,2,2-Trifluoroethyl)pyrazole-3-sulfonyl chloride represents a cutting-edge tool for chemists exploring structure-activity relationships (SAR) and molecular design. Its integration into AI-driven drug discovery platforms highlights its relevance in the era of computational chemistry. As the scientific community continues to prioritize precision medicine and targeted therapies, this compound is poised to play a pivotal role in advancing next-generation pharmaceuticals.